Cas no 2034469-42-4 (N-1-(1-benzothiophen-3-yl)propan-2-yl-4-oxo-4H-chromene-2-carboxamide)

• Product Name: N-1-(1-benzothiophen-3-yl)propan-2-yl-4-oxo-4H-chromene-2-carboxamide
• CAS No: 2034469-42-4
• MF: C₂₁H₁₇NO₃S
• MW: 363.429584264755
• CID: 6594720
• PubChem ID: 119106151
• Update Time: 2025-11-01

N-1-(1-benzothiophen-3-yl)propan-2-yl-4-oxo-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1-benzothiophen-3-yl)propan-2-yl-4-oxo-4H-chromene-2-carboxamide
• F6571-5756
• N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)-4-oxo-4H-chromene-2-carboxamide
• 2034469-42-4
• N-[1-(1-benzothiophen-3-yl)propan-2-yl]-4-oxochromene-2-carboxamide
• AKOS026705378
• N-[1-(1-benzothiophen-3-yl)propan-2-yl]-4-oxo-4H-chromene-2-carboxamide

• Inchi： 1S/C21H17NO3S/c1-13(10-14-12-26-20-9-5-3-6-15(14)20)22-21(24)19-11-17(23)16-7-2-4-8-18(16)25-19/h2-9,11-13H,10H2,1H3,(H,22,24)
• InChI Key： DVXYTEYUQMOXPO-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)CC(C)NC(C1=CC(C2C=CC=CC=2O1)=O)=O

Computed Properties

• Exact Mass: 363.09291458g/mol
• Monoisotopic Mass: 363.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 83.6Ų

Additional information on N-1-(1-benzothiophen-3-yl)propan-2-yl-4-oxo-4H-chromene-2-carboxamide

Professional Introduction to N-1-(1-benzothiophen-3-yl)propan-2-yl-4-oxo-4H-chromene-2-carboxamide (CAS No. 2034469-42-4)

N-1-(1-benzothiophen-3-yl)propan-2-yl-4-oxo-4H-chromene-2-carboxamide

CAS No. 2034469-42-4 is a compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis due to its unique structural framework and potential biological activities. The molecule is characterized by a fused heterocyclic system, combining a chromene core with a benzothiophenyl moiety, which is further substituted with a propyl group at the 1-position and an amide functionality at the 2-position of the chromene ring. This structural configuration not only imparts distinct electronic and steric properties but also opens up a myriad of possibilities for its application in drug discovery and material science.

The chromene scaffold, known for its presence in various bioactive natural products and pharmaceuticals, is renowned for its ability to exhibit diverse pharmacological effects, including antioxidant, anti-inflammatory, and antimicrobial properties. The incorporation of a benzothiophenyl group into the chromene system introduces additional complexity, potentially modulating the molecule's interaction with biological targets. This combination has been explored in recent years as a strategy to develop novel therapeutics with enhanced efficacy and reduced side effects.

In the realm of medicinal chemistry, the amide functionality at the 2-position of the chromene ring serves as a versatile handle for further derivatization. Amides are well-known for their role in drug design due to their stability, solubility, and ability to form hydrogen bonds. The specific positioning of this amide group in N-1-(1-benzothiophen-3-yl)propan-2-yl-4-oxo-4H-chromene-2-carboxamide suggests that it could be involved in critical interactions with biological targets, making it an attractive feature for medicinal chemists seeking to optimize pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry have enabled the systematic study of such complex molecules, allowing researchers to predict their biological activity with increasing accuracy. Molecular modeling studies on N-1-(1-benzothiophen-3-yl)propan-2-yl-4-oxo-4H-chromene-2-carboxamide have suggested that its unique structure may confer selective binding to certain enzymes or receptors, which could be exploited for therapeutic purposes. For instance, preliminary virtual screening experiments have indicated potential interactions with enzymes involved in metabolic pathways relevant to inflammation and oxidative stress.

The propyl group at the 1-position of the benzothiophenyl moiety is another key feature that warrants further investigation. Alkyl substituents of this nature can influence both the electronic properties of the aromatic system and its solubility profile. In drug discovery, such substituents are often carefully selected to balance lipophilicity and aqueous solubility, which are critical factors determining a drug's bioavailability and distribution within the body.

Experimental validation of these computational predictions has been ongoing in several research laboratories. In vitro assays have been designed to evaluate the biological activity of N-1-(1-benzothiophen-3-yl)propan-2-yl]-4-oxyo-[H-chromene]-2-carboxamide against various targets. Initial results have shown promising activity in assays related to inflammation reduction, suggesting that this compound may serve as a lead structure for developing novel anti-inflammatory agents.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Multi-step synthetic routes have been developed by experienced organic chemists, leveraging advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations. These methods allow for the efficient construction of the desired heterocyclic system while maintaining high regioselectivity and yield.

The role of N-heterocycles in medicinal chemistry cannot be overstated. These compounds are fundamental building blocks in many modern drugs due to their ability to interact with biological systems in multiple ways. The fusion of a chromene ring with a benzothiophenyl group creates a scaffold that is both structurally unique and biologically relevant. This has led to increased interest from academic researchers and pharmaceutical companies alike.

In conclusion, N-(1-(1-benzothiophen)-3-y]l)-propan-_2-y]l]-4-oxyo-[H-chromene]-carboxamide (CAS No. 203446942) represents an exciting opportunity for further exploration in drug discovery. Its distinctive structure combines elements known to be associated with biological activity, making it a promising candidate for developing new therapeutic agents. As research continues to uncover more about its properties and potential applications, this compound is likely to play an increasingly important role in pharmaceutical chemistry.